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Compound of Interest

Compound Name: Inarigivir

Cat. No.: B1671813 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical guidance on the proper disposal of Inarigivir, a compound

identified as harmful if swallowed and highly toxic to aquatic life with long-lasting effects.[1]

Adherence to these procedures is essential to ensure personnel safety and environmental

protection.

Hazard Profile and Handling Precautions
Inarigivir and its related compounds, such as Inarigivir soproxil, present several hazards that

necessitate careful handling. Inarigivir soproxil is known to cause skin and eye irritation and

may lead to respiratory irritation.[2] Therefore, appropriate personal protective equipment

(PPE), including safety goggles with side-shields, protective gloves, and impervious clothing,

must be worn at all times when handling these compounds.[1] All handling of Inarigivir should

be conducted in a well-ventilated area to avoid the formation and inhalation of dust and

aerosols.[1][2]
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Hazard Statement Classification Source

H302: Harmful if swallowed
Acute toxicity, Oral (Category

4)
[1]

H410: Very toxic to aquatic life

with long lasting effects

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

[1]

H315: Causes skin irritation
Skin corrosion/irritation

(Category 2)
[2]

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation (Category 2A)
[2]

H335: May cause respiratory

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

[2]

Step-by-Step Disposal Protocol
The primary directive for the disposal of Inarigivir is to "Dispose of contents/ container to an

approved waste disposal plant."[1] The following steps provide a procedural framework to

achieve this in a laboratory setting.

Segregation of Waste: All waste contaminated with Inarigivir, including unused product,

solutions, contaminated labware (e.g., vials, pipette tips, gloves), and spill cleanup materials,

must be segregated from general and non-hazardous waste streams.

Waste Containment:

Solid Waste: Collect solid Inarigivir waste in a dedicated, leak-proof, and clearly labeled

hazardous waste container. The container should be sealed to prevent accidental spillage

or release.

Liquid Waste: Collect liquid waste containing Inarigivir in a sealed, shatter-resistant

container. This container must also be clearly labeled as hazardous waste. Avoid mixing

with incompatible materials such as strong acids, alkalis, or strong oxidizing/reducing

agents.[1][2]
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Sharps Waste: Any sharps, such as needles or syringes, contaminated with Inarigivir
should be disposed of in a designated, puncture-resistant sharps container that is also

labeled as hazardous waste.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and should

identify the contents, including "Inarigivir," and the associated hazards (e.g., "Toxic,"

"Aquatic Hazard").

Storage: Store sealed hazardous waste containers in a designated, secure area away from

general laboratory traffic. This area should be well-ventilated and have secondary

containment to control any potential leaks.

Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed

and approved waste disposal contractor. Ensure that the contractor is aware of the nature of

the chemical waste. The recommended method for the final disposal of pharmaceutical

waste is incineration.[3]

Spill Management
In the event of a spill of Inarigivir solution, the following steps should be taken:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wearing appropriate PPE, absorb the spill with an inert, liquid-binding material (e.g.,

diatomite, universal binders).

Carefully collect the contaminated absorbent material and place it in a sealed, labeled

hazardous waste container.

Decontaminate the spill surface and any affected equipment by scrubbing with alcohol.[2]

Dispose of all cleanup materials as hazardous waste.

Inarigivir Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of Inarigivir waste.
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Waste Generation Segregation & Containment Interim Storage Final Disposal
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Caption: Workflow for the safe disposal of Inarigivir waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Inarigivir(ORI-9020,SB-9000)|475650-36-3|MSDS [dcchemicals.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. epa.gov [epa.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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